Cas no 15166-24-2 (Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-N-ethyl-2-hydroxy-)

Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-N-ethyl-2-hydroxy- structure
15166-24-2 structure
Product Name:Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-N-ethyl-2-hydroxy-
CAS No:15166-24-2
MF:C20H21N3O3
MW:351.399044752121
CID:142110
PubChem ID:203778
Update Time:2025-04-19

Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-N-ethyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-N-ethyl-2-hydroxy-
    • N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-N-ethyl-2-hydroxybenzamide
    • SR-01000232166-1
    • N-(2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-N-ethyl-2-hydroxybenzamide
    • TA 4
    • Oprea1_357408
    • BRN 0577361
    • DTXSID10164849
    • SR-01000232166
    • Salicylamide, N-antipyrinyl-N-ethyl-
    • N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N-ethyl-2-hydroxybenzamide
    • 15166-24-2
    • N-Antipyrinyl-N-ethylsalicylamide
    • Inchi: 1S/C20H21N3O3/c1-4-22(19(25)16-12-8-9-13-17(16)24)18-14(2)21(3)23(20(18)26)15-10-6-5-7-11-15/h5-13,24H,4H2,1-3H3
    • InChI Key: WTNSMTHXHXQAJJ-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N(C)N1C1C=CC=CC=1)N(C(C1C=CC=CC=1O)=O)CC

Computed Properties

  • Exact Mass: 351.15843
  • Monoisotopic Mass: 351.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • PSA: 64.09
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